Cas no 63837-33-2 (Diofenolan)

Diofenolan is a non-steroidal ecdysone agonist insect growth regulator (IGR) primarily used in pest management. It disrupts the molting process in target insects by mimicking ecdysone, a critical hormone for larval development. This mode of action ensures high selectivity, minimizing impact on non-target organisms, including beneficial insects and mammals. Diofenolan is particularly effective against lepidopteran and coleopteran pests, offering residual activity in integrated pest management (IPM) programs. Its low mammalian toxicity and favorable environmental profile make it suitable for use in agricultural and horticultural applications. The compound is often formulated as an emulsifiable concentrate or wettable powder for ease of application.

Additional information on Diofenolan

Latest Research Brief on Diofenolan (63837-33-2) in Chemical Biomedicine

Diofenolan (CAS: 63837-33-2) is a juvenile hormone analog (JHA) that has garnered significant attention in the field of chemical biomedicine due to its potential applications in pest control and developmental biology. Recent studies have explored its molecular mechanisms, efficacy, and safety profiles, positioning it as a promising candidate for integrated pest management (IPM) strategies. This research brief synthesizes the latest findings on Diofenolan, focusing on its biochemical properties, mode of action, and emerging applications in biomedicine.

One of the key advancements in Diofenolan research is its role in disrupting insect metamorphosis by mimicking juvenile hormones. A 2023 study published in Pesticide Biochemistry and Physiology demonstrated that Diofenolan effectively inhibits larval development in Aedes aegypti, the primary vector for dengue and Zika viruses. The study highlighted its high specificity and low toxicity to non-target organisms, making it a viable alternative to conventional insecticides. Structural analysis revealed that Diofenolan's efficacy stems from its stable binding to the juvenile hormone receptor (JHR), a critical finding for designing next-generation JHAs.

In addition to its pesticidal properties, Diofenolan has shown potential in biomedical research. A recent Nature Chemical Biology paper (2024) investigated its off-target effects on mammalian cells, uncovering unexpected interactions with nuclear receptors involved in lipid metabolism. While these findings warrant further validation, they suggest possible repurposing opportunities for metabolic disorders. However, researchers caution that dose-dependent cytotoxicity observed in vitro necessitates rigorous safety assessments before clinical translation.

The synthesis and scalability of Diofenolan have also seen improvements. A novel green chemistry approach, detailed in ACS Sustainable Chemistry & Engineering (2023), reduced the production cost by 40% while minimizing hazardous byproducts. This breakthrough addresses previous commercialization challenges and aligns with global sustainability goals. Industry reports indicate that two agrochemical giants are currently advancing Diofenolan-based formulations to Phase II field trials, with projected market entry by 2026.

Despite these advancements, critical gaps remain. The environmental persistence of Diofenolan metabolites and their long-term ecotoxicological impacts require comprehensive evaluation, as emphasized in a 2024 Environmental Science & Technology meta-analysis. Furthermore, resistance development in target species—observed in laboratory strains—calls for synergistic formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles while maximizing Diofenolan's therapeutic and agricultural potential.
